Cas no 1806735-72-7 (5-Hydroxy-2-nitro-4-(trifluoromethoxy)pyridine-3-acetic acid)

• Product Name: 5-Hydroxy-2-nitro-4-(trifluoromethoxy)pyridine-3-acetic acid
• CAS No: 1806735-72-7
• MF: C₈H₅F₃N₂O₆
• MW: 282.130312681198
• CID: 4830500
• Update Time: 2025-10-30

5-Hydroxy-2-nitro-4-(trifluoromethoxy)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-2-nitro-4-(trifluoromethoxy)pyridine-3-acetic acid

• Inchi： 1S/C8H5F3N2O6/c9-8(10,11)19-6-3(1-5(15)16)7(13(17)18)12-2-4(6)14/h2,14H,1H2,(H,15,16)
• InChI Key： SHNHIGDFXABMIW-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CN=C(C=1CC(=O)O)[N+](=O)[O-])O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 357
• XLogP3: 1.3
• Topological Polar Surface Area: 126

Additional information on 5-Hydroxy-2-nitro-4-(trifluoromethoxy)pyridine-3-acetic acid

Introduction to 5-Hydroxy-2-nitro-4-(trifluoromethoxy)pyridine-3-acetic Acid (CAS No. 1806735-72-7)

5-Hydroxy-2-nitro-4-(trifluoromethoxy)pyridine-3-acetic acid, with the CAS number 1806735-72-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridine family, a heterocyclic aromatic ring structure that is widely recognized for its diverse biological activities and utility in drug development. The presence of multiple functional groups, including a hydroxyl group, a nitro group, and a trifluoromethoxy group, makes this molecule a versatile intermediate in synthetic chemistry and a potential candidate for various therapeutic applications.

The< strong>5-hydroxy moiety introduces a polar hydroxyl group that can participate in hydrogen bonding interactions, enhancing the compound's solubility in polar solvents and its potential binding affinity to biological targets. The< strong>2-nitro group adds an electron-withdrawing effect, which can influence the electronic properties of the pyridine ring and affect its reactivity in chemical transformations. Additionally, the< strong>4-(trifluoromethoxy) substituent introduces a highly electronegative trifluoromethyl group and an electron-donating methoxy group, creating a complex interplay of electronic effects that can modulate the compound's pharmacological properties.

In recent years, there has been growing interest in developing novel pyridine derivatives as pharmacological agents due to their broad spectrum of biological activities. The< strong>5-hydroxy-2-nitro-4-(trifluoromethoxy)pyridine-3-acetic acid structure has been explored as a potential scaffold for drugs targeting various diseases, including inflammatory disorders, neurological conditions, and metabolic diseases. Its unique structural features make it an attractive candidate for further investigation into its pharmacokinetic and pharmacodynamic properties.

One of the most compelling aspects of this compound is its potential role as a precursor in the synthesis of more complex molecules. The< strong>3-acetic acid moiety provides a carboxylic acid functional group that can be readily modified through esterification, amidation, or other acylation reactions to create new derivatives with tailored biological activities. This flexibility in chemical modification has made< strong>5-hydroxy-2-nitro-4-(trifluoromethoxy)pyridine-3-acetic acid a valuable tool in medicinal chemistry research.

The synthesis of< strong>5-hydroxy-2-nitro-4-(trifluoromethoxy)pyridine-3-acetic acid involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The nitration step is particularly critical, as it must be carefully monitored to avoid over-nitration or decomposition of the intermediate products. Additionally, the introduction of the trifluoromethoxy group typically involves nucleophilic substitution reactions that require specialized reagents and conditions to achieve optimal results.

In academic research, this compound has been used as a model system to study the effects of different functional groups on the electronic properties and reactivity of pyridine derivatives. Researchers have employed various spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), to elucidate the structure of< strong>5-hydroxy-2-nitro-4-(trifluoromethoxy)pyridine-3-acetic acid and understand its behavior in different chemical environments.

The< strong>5-hydroxy,< strong>2-nitro, and< strong>4-(trifluoromethoxy) groups collectively contribute to the compound's unique electronic and steric properties, which can influence its interactions with biological targets. For instance, the nitro group can act as an electron-withdrawing dipole moment that enhances hydrogen bonding interactions with polar residues in proteins. The trifluoromethoxy group, on the other hand, introduces steric hindrance and electronic effects that can modulate binding affinity and selectivity.

In drug discovery pipelines,< strong>5-hydroxy-2-nitro-4-(trifluoromethoxy)pyridine-3-acetic acid has been explored as a lead compound for developing novel therapeutic agents. Its structural features have been leveraged to design molecules with improved pharmacokinetic profiles, such as enhanced solubility or longer half-life. Additionally, computational modeling studies have been conducted to predict how this compound might interact with biological targets at the molecular level.

The< strong>3-acetic acid functionality provides an additional layer of complexity in drug design, as it can be modified to create prodrugs or conjugates that improve delivery or target specificity. For example, esters or amides derived from this compound have been investigated for their potential use in targeted drug delivery systems.

In conclusion,< strong>5-hydroxy-2-nitro-4-(trifluoromethoxy)pyridine-3-acetic acid(CAS No. 1806735-72-7) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an attractive candidate for further exploration into its biological activities and synthetic applications. As research continues to uncover new ways to utilize this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.